Cas no 2227779-65-7 (rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine
• CAS No: 2227779-65-7
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6386028
• PubChem ID: 165847345
• Update Time: 2025-07-28

rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine
• rac-[(1R,2R)-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]cyclopropyl]methanamine
• EN300-1813028
• 2227779-65-7

• Inchi： 1S/C13H20N2O2/c1-8-13(17-3)12(11-4-9(11)5-14)10(6-15-8)7-16-2/h6,9,11H,4-5,7,14H2,1-3H3/t9-,11+/m0/s1
• InChI Key： LQHVRLHNMHBEFU-GXSJLCMTSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.4Ų

Additional information on rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine (CAS No. 2227779-65-7)

Rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine, with the CAS number 2227779-65-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This molecule belongs to a class of heterocyclic compounds that incorporate cyclopropyl and pyridine moieties, which are known for their diverse pharmacological properties.

The structural framework of this compound includes a pyridine ring substituted with a 3-methoxy group and a 5-(methoxymethyl) group, further enhanced by a cyclopropylmethylamino side chain. The stereochemistry at the 1R and 2R positions adds another layer of complexity, making it a subject of interest for synthetic chemists and pharmacologists alike. The presence of these functional groups suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied due to their role as key pharmacophores in numerous therapeutic agents. The compound under discussion, rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine, represents an intriguing example of such derivatives.

One of the most compelling aspects of this compound is its potential to interact with various biological receptors and enzymes. The cyclopropyl group is known to enhance binding affinity due to its rigid structure, while the pyridine ring can engage in hydrogen bonding and other non-covalent interactions. These features make it an attractive scaffold for designing molecules with specific biological activities. For instance, studies have shown that pyridine-based compounds can modulate neurotransmitter receptors, which could have implications in the treatment of neurological disorders.

Moreover, the methoxy and methoxymethyl groups introduce polar functionalities that can influence solubility and metabolic stability. These groups are often strategically incorporated into drug molecules to improve pharmacokinetic properties. The stereochemistry at the 1R and 2R positions is particularly important, as it can significantly affect the molecule's biological activity. Racemic mixtures like this one often require further chiral resolution or derivatization to isolate active enantiomers.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental studies. Molecular docking simulations and quantum mechanical calculations have been instrumental in understanding how this compound might interact with target proteins. These computational methods have shown that rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine could potentially bind to various enzymes and receptors involved in metabolic pathways and signal transduction.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes relevant to inflammation and pain modulation. The cyclopropyl group's rigidity seems to contribute to stable binding interactions, while the pyridine ring provides additional contact points with biological targets. These findings are consistent with previous reports on similar heterocyclic compounds.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry and multiple functional groups. Advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary methods have been employed to achieve high enantiomeric purity. The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique structural features might offer advantages over existing compounds. The methoxy and methoxymethyl groups, for instance, can serve as handles for further functionalization, allowing for the creation of derivatives with tailored properties.

As our understanding of molecular interactions continues to evolve, compounds like rac-(1R,2R)-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylcyclopropylmethanamine will play a crucial role in discovering new therapeutic agents. The integration of synthetic chemistry, computational biology, and pharmacology is essential for translating these findings into tangible benefits for patients worldwide. Future research will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications.